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Compound of Interest

Compound Name: ASN02563583

Cat. No.: B15610363 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ASN02563583 is a modulator of the GPR17 receptor with an IC₅₀ value of 0.64 nM in a

[³⁵S]GTPγS binding assay.[1] This compound is under investigation for its potential therapeutic

applications in neurological diseases.[1][2] Proper preparation and storage of ASN02563583
solutions are critical for ensuring experimental accuracy and reproducibility. These notes

provide detailed protocols for the preparation and storage of ASN02563583 for both in vitro

and in vivo applications.

Data Presentation: Physicochemical and Solubility
Data

Property Value

Molecular Formula C₂₅H₂₄N₄O₃S

Molecular Weight 460.55 g/mol

CAS Number 483283-39-2

Appearance White to off-white solid

Purity 99.21%
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Solubility Data

Solvent/Vehicle Maximum Solubility Remarks

Dimethyl Sulfoxide (DMSO) 100 mg/mL

Ultrasonic treatment may be

required to achieve full

dissolution.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
5 mg/mL

Requires sequential addition of

solvents and ultrasonic

treatment.

10% DMSO, 90% Corn Oil 5 mg/mL Requires ultrasonic treatment.

Experimental Protocols
1. Preparation of Stock Solutions for In Vitro Studies

This protocol describes the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

ASN02563583 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Weigh the desired amount of ASN02563583 powder in a sterile tube.

Add the appropriate volume of DMSO to achieve a final concentration of 100 mg/mL. For

hygroscopic DMSO, its impact on solubility should be noted; using a newly opened container

is recommended.[1]
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Vortex the mixture thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath and sonicate

until the solution is clear.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles.

Stock Solution Preparation Table (for different molar concentrations):[1][2]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.1713 mL 10.8566 mL 21.7132 mL

5 mM 0.4343 mL 2.1713 mL 4.3426 mL

10 mM 0.2171 mL 1.0857 mL 2.1713 mL

2. Preparation of Working Solutions for In Vivo Studies

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1]

Protocol A: Aqueous Formulation

This protocol yields a 5 mg/mL solution.

Materials:

ASN02563583 stock solution in DMSO (e.g., 50 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes
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Vortex mixer

Ultrasonic water bath

Procedure:

Prepare a stock solution of ASN02563583 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the following solvents sequentially, ensuring the solution is mixed

thoroughly after each addition:

10% of the final volume from the DMSO stock solution.

40% of the final volume of PEG300.

5% of the final volume of Tween-80.

45% of the final volume of saline.

Vortex the final mixture and sonicate if necessary to obtain a clear solution.

Example for 1 mL of working solution:

Add 100 µL of 50 mg/mL ASN02563583 in DMSO to a tube.

Add 400 µL of PEG300 and mix.

Add 50 µL of Tween-80 and mix.

Add 450 µL of saline to bring the final volume to 1 mL.

Protocol B: Oil-based Formulation

This protocol also yields a 5 mg/mL solution and may be suitable for longer dosing periods,

though caution is advised for periods exceeding half a month.[1]

Materials:

ASN02563583 stock solution in DMSO (e.g., 50 mg/mL)
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Corn oil

Sterile tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Prepare a stock solution of ASN02563583 in DMSO (e.g., 50 mg/mL).

Add 10% of the final volume from the DMSO stock solution to a sterile tube.

Add 90% of the final volume of corn oil.

Vortex thoroughly and sonicate if needed to achieve a clear solution.

Example for 1 mL of working solution:

Add 100 µL of 50 mg/mL ASN02563583 in DMSO to a tube.

Add 900 µL of corn oil and mix.

Storage and Stability
Proper storage is crucial to maintain the integrity of ASN02563583.

Storage of Solid Compound:

Temperature Duration

-20°C 3 years

4°C 2 years

Storage of Stock Solutions:
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Temperature Duration

-80°C 6 months

-20°C 1 month

Recommendations:

Store the solid compound protected from light and moisture.

Aliquot stock solutions to avoid repeated freeze-thaw cycles.

In vivo working solutions should be prepared fresh daily.
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Solid Compound Handling

In Vitro Solution Preparation

In Vivo Working Solution Preparation (Prepare Fresh)

Aqueous Formulation Oil Formulation

Weigh ASN02563583 Powder

Add DMSO (to 100 mg/mL)

Vortex and/or Sonicate
until clear

Aliquot into single-use tubes Start with DMSO Stock
(e.g., 50 mg/mL)

Use for vivo prep

Store at -20°C (1 month)
or -80°C (6 months) Add PEG300 (40%) Add Corn Oil (90%)

Add Tween-80 (5%)

Add Saline (45%)

Vortex and/or Sonicate
until clear

Use Immediately

Click to download full resolution via product page

Caption: Workflow for ASN0256358al solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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